Cas no 15501-38-9 (Acetamide, N-(1,1-dimethylpropyl)-)

Acetamide, N-(1,1-dimethylpropyl)- structure
15501-38-9 structure
Product Name:Acetamide, N-(1,1-dimethylpropyl)-
CAS No:15501-38-9
MF:C7H15NO
MW:129.200102090836
CID:1329809
PubChem ID:3824440
Update Time:2025-04-20

Acetamide, N-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(1,1-dimethylpropyl)-
    • N-(2-methylbutan-2-yl)acetamide
    • 2-Acetamido-2-methylbutane
    • 15501-38-9
    • tert-Amylamine, N-acetyl-
    • SCHEMBL8155896
    • AKOS006241762
    • JILGKFHZMMAZLQ-UHFFFAOYSA-N
    • N-tert-Pentylacetamide
    • Acetamide, N-tert-pentyl-
    • DTXSID60396916
    • Inchi: 1S/C7H15NO/c1-5-7(3,4)8-6(2)9/h5H2,1-4H3,(H,8,9)
    • InChI Key: JILGKFHZMMAZLQ-UHFFFAOYSA-N
    • SMILES: O=C(C)NC(C)(C)CC

Computed Properties

  • Exact Mass: 129.115364102g/mol
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.1Ų
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